Cas no 156009-83-5 (b-D-Glucopyranoside, (3b,12b)-20-(b-D-glucopyranosyloxy)-12-hydroxydammar-24-en-3-yl O-b-D-xylopyranosyl-(1®2)-O-b-D-glucopyranosyl-(1®2)-)

b-D-Glucopyranoside, (3b,12b)-20-(b-D-glucopyranosyloxy)-12-hydroxydammar-24-en-3-yl O-b-D-xylopyranosyl-(1®2)-O-b-D-glucopyranosyl-(1®2)- structure
156009-83-5 structure
Product Name:b-D-Glucopyranoside, (3b,12b)-20-(b-D-glucopyranosyloxy)-12-hydroxydammar-24-en-3-yl O-b-D-xylopyranosyl-(1®2)-O-b-D-glucopyranosyl-(1®2)-
CAS No:156009-83-5
MF:C53H90O22
MW:1079.26851987839
CID:158796
PubChem ID:163192085
Update Time:2024-03-01

b-D-Glucopyranoside, (3b,12b)-20-(b-D-glucopyranosyloxy)-12-hydroxydammar-24-en-3-yl O-b-D-xylopyranosyl-(1®2)-O-b-D-glucopyranosyl-(1®2)- Chemical and Physical Properties

Names and Identifiers

    • VinaginsenosideR7
    • 2)-O-b-D-glucopyranosyl-(1&reg
    • b-D-Glucopyranoside, (3b,12b)-20-(b-D-glucopyranosyloxy)-12-hydroxydammar-24-en-3-yl O-b-D-xylopyranosyl-(1&reg
    • β-D-Glucopyranoside, (3β,12β)-20-(β-D-glucopyranosyloxy)-12-hydroxydammar-24-en-3-yl O-β-D-xylopyranosyl-(1→2)-O-β-D-glucopyranosyl-(1→2)-
    • Vinaginsenoside R7
    • 156009-83-5
    • DTXSID201315949
    • b-D-Glucopyranoside, (3b,12b)-20-(b-D-glucopyranosyloxy)-12-hydroxydammar-24-en-3-yl O-b-D-xylopyranosyl-(1®2)-O-b-D-glucopyranosyl-(1®2)-
    • Inchi: 1S/C53H90O22/c1-23(2)10-9-14-53(8,75-46-42(67)38(63)35(60)27(19-54)69-46)24-11-16-52(7)33(24)25(57)18-31-50(5)15-13-32(49(3,4)30(50)12-17-51(31,52)6)72-47-43(39(64)36(61)28(20-55)70-47)74-48-44(40(65)37(62)29(21-56)71-48)73-45-41(66)34(59)26(58)22-68-45/h10,24-48,54-67H,9,11-22H2,1-8H3
    • InChI Key: ZXPNUZXGLAHYEE-UHFFFAOYSA-N
    • SMILES: OC1CC2C3(C)CCC(C(C)(C)C3CCC2(C)C2(C)CCC(C(C)(CC/C=C(\C)/C)OC3C(C(C(C(CO)O3)O)O)O)C21)OC1C(C(C(C(CO)O1)O)O)OC1C(C(C(C(CO)O1)O)O)OC1C(C(C(CO1)O)O)O

Computed Properties

  • Exact Mass: 1078.59237449g/mol
  • Monoisotopic Mass: 1078.59237449g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 14
  • Hydrogen Bond Acceptor Count: 22
  • Heavy Atom Count: 75
  • Rotatable Bond Count: 15
  • Complexity: 1950
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 29
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 357Ų
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